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Compound of Interest

Compound Name: Finafloxacin

Cat. No.: B1662518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in-vitro activity of finafloxacin, a

novel 8-cyano fluoroquinolone, against a range of clinically relevant gram-negative bacteria. A

key characteristic of finafloxacin is its enhanced bactericidal activity in acidic environments, a

feature that distinguishes it from other fluoroquinolones and suggests a therapeutic advantage

in treating infections located in acidic foci.

Mechanism of Action
Finafloxacin, like other fluoroquinolones, exerts its bactericidal effect by inhibiting essential

bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[1][2][3] By

forming a complex with these enzymes and the bacterial DNA, finafloxacin promotes DNA

cleavage, which ultimately leads to the cessation of DNA synthesis and bacterial cell death.[1]

For gram-negative bacteria, the primary target is DNA gyrase.[4] This dual-targeting capability

contributes to its potent and rapid bactericidal activity.[1]
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Figure 1: Mechanism of action of Finafloxacin in gram-negative bacteria.

In-Vitro Activity: The Influence of pH
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A distinguishing feature of finafloxacin is its enhanced activity under acidic conditions (pH 5.0-

6.0).[5][6] This is in stark contrast to other fluoroquinolones, such as ciprofloxacin and

levofloxacin, which typically lose activity in acidic environments.[7][8] This property is attributed

to the higher accumulation of finafloxacin within the bacterial cell at a lower pH.[1] This

suggests finafloxacin may be particularly effective in acidic infection sites, such as the urinary

tract.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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